METHDILAZINE (200 MG)
METHDILAZINE (200 MG)
Methdilazine, also known as tacaryl or MD, belongs to the class of organic compounds known as phenothiazines. These are polycyclic aromatic compounds containing a phenothiazine moiety, which is a linear tricyclic system that consists of a two benzene rings joined by a para-thiazine ring. Methdilazine is a drug which is used for the symptomatic relief of hypersensitivity reactions and particularly for the control of pruritic skin disorders. Methdilazine exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Methdilazine has been detected in multiple biofluids, such as urine and blood. Within the cell, methdilazine is primarily located in the membrane (predicted from logP). In humans, methdilazine is involved in the methdilazine H1-antihistamine action pathway. Methdilazine is a potentially toxic compound.
Methdilazine is a phenothiazine substituted on nitrogen by a (1-methylpyrrolidin-3-yl)methyl group; a first-generation antihistamine with anticholinergic properties. It has a role as a histamine antagonist, a cholinergic antagonist and an antipruritic drug. It is a member of phenothiazines and a N-alkylpyrrolidine.
Methdilazine is a phenothiazine compound with antihistaminic activity. It is used in the treatment of various dermatoses to relieve pruritus.
Methdilazine is a phenothiazine substituted on nitrogen by a (1-methylpyrrolidin-3-yl)methyl group; a first-generation antihistamine with anticholinergic properties. It has a role as a histamine antagonist, a cholinergic antagonist and an antipruritic drug. It is a member of phenothiazines and a N-alkylpyrrolidine.
Methdilazine is a phenothiazine compound with antihistaminic activity. It is used in the treatment of various dermatoses to relieve pruritus.
Brand Name:
Vulcanchem
CAS No.:
1982-37-2
VCID:
VC0156362
InChI:
InChI=1S/C18H20N2S/c1-19-11-10-14(12-19)13-20-15-6-2-4-8-17(15)21-18-9-5-3-7-16(18)20/h2-9,14H,10-13H2,1H3
SMILES:
CN1CCC(C1)CN2C3=CC=CC=C3SC4=CC=CC=C42
Molecular Formula:
C18H20N2S
Molecular Weight:
296.4 g/mol
METHDILAZINE (200 MG)
CAS No.: 1982-37-2
Main Products
VCID: VC0156362
Molecular Formula: C18H20N2S
Molecular Weight: 296.4 g/mol
| CAS No. | 1982-37-2 |
|---|---|
| Product Name | METHDILAZINE (200 MG) |
| Molecular Formula | C18H20N2S |
| Molecular Weight | 296.4 g/mol |
| IUPAC Name | 10-[(1-methylpyrrolidin-3-yl)methyl]phenothiazine |
| Standard InChI | InChI=1S/C18H20N2S/c1-19-11-10-14(12-19)13-20-15-6-2-4-8-17(15)21-18-9-5-3-7-16(18)20/h2-9,14H,10-13H2,1H3 |
| Standard InChIKey | HTMIBDQKFHUPSX-UHFFFAOYSA-N |
| SMILES | CN1CCC(C1)CN2C3=CC=CC=C3SC4=CC=CC=C42 |
| Canonical SMILES | CN1CCC(C1)CN2C3=CC=CC=C3SC4=CC=CC=C42 |
| Melting Point | 189 to 190 °F (NTP, 1992) 87-88 °C 87.5 °C 87-88°C |
| Physical Description | Crystals. (NTP, 1992) Solid |
| Description | Methdilazine, also known as tacaryl or MD, belongs to the class of organic compounds known as phenothiazines. These are polycyclic aromatic compounds containing a phenothiazine moiety, which is a linear tricyclic system that consists of a two benzene rings joined by a para-thiazine ring. Methdilazine is a drug which is used for the symptomatic relief of hypersensitivity reactions and particularly for the control of pruritic skin disorders. Methdilazine exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Methdilazine has been detected in multiple biofluids, such as urine and blood. Within the cell, methdilazine is primarily located in the membrane (predicted from logP). In humans, methdilazine is involved in the methdilazine H1-antihistamine action pathway. Methdilazine is a potentially toxic compound. Methdilazine is a phenothiazine substituted on nitrogen by a (1-methylpyrrolidin-3-yl)methyl group; a first-generation antihistamine with anticholinergic properties. It has a role as a histamine antagonist, a cholinergic antagonist and an antipruritic drug. It is a member of phenothiazines and a N-alkylpyrrolidine. Methdilazine is a phenothiazine compound with antihistaminic activity. It is used in the treatment of various dermatoses to relieve pruritus. |
| Related CAS | 1229-35-2 (hydrochloride) |
| Solubility | 0.348 mg/L 1.47e-02 g/L |
| Synonyms | methdilazine methdilazine hydrochloride |
| PubChem Compound | 14677 |
| Last Modified | Nov 11 2021 |
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